Cas no 445479-86-7 (Boc-2-amino-5-iodobenzoic Acid)

Boc-2-amino-5-iodobenzoic Acid structure
445479-86-7 structure
Product Name:Boc-2-amino-5-iodobenzoic Acid
CAS No:445479-86-7
MF:C12H14INO4
MW:363.148335933685
MDL:MFCD02682210
CID:1516326
PubChem ID:22143134
Update Time:2025-04-21

Boc-2-amino-5-iodobenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-iodo-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid
    • CTK1C7867
    • 2-[N-(tert-Butyloxycarbonyl)amino]-5-iodobenzoic acid
    • Benzoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-5-iodo-
    • AG-B-16659
    • SureCN3895050
    • 2-({[(1,1-dimethylethyl)oxy]carbonyl}amino)-5-iodobenzoic acid
    • 2-[(tert-butoxycarbonyl)amino]-5-iodobenzoic acid
    • 2-(Tert-butoxycarbonyl)amino-5-iodobenzoic acid
    • Boc-2-amino-5-iodobenzoic acid
    • F83456
    • CS-0273179
    • SCHEMBL3895050
    • 2-((tert-Butoxycarbonyl)amino)-5-iodobenzoic acid
    • AKOS010054650
    • CHEMBL4797728
    • EN300-1177850
    • 2-((tert-Butoxycarbonyl)amino)-5-iodobenzoicacid
    • 2-{[(tert-butoxy)carbonyl]amino}-5-iodobenzoic acid
    • NZVOASTYHQSAJJ-UHFFFAOYSA-N
    • 445479-86-7
    • DTXSID20622864
    • Boc-2-amino-5-iodobenzoic Acid
    • MDL: MFCD02682210
    • Inchi: 1S/C12H14INO4/c1-12(2,3)18-11(17)14-9-5-4-7(13)6-8(9)10(15)16/h4-6H,1-3H3,(H,14,17)(H,15,16)
    • InChI Key: NZVOASTYHQSAJJ-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=C(C(=O)O)C=1)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 362.99676g/mol
  • Monoisotopic Mass: 362.99676g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 75.6Ų

Boc-2-amino-5-iodobenzoic Acid Security Information

  • HazardClass:IRRITANT

Boc-2-amino-5-iodobenzoic Acid Pricemore >>

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